Cas no 866811-17-8 (3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one structure

866811-17-8 structure

Product Name:3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

CAS No:866811-17-8

MF:C₂₅H₂₂FNO₆S

MW:483.508689403534

CID:6032804

PubChem ID:2137347

Update Time:2023-12-13

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
- 4(1H)-Quinolinone, 3-[(4-fluorophenyl)sulfonyl]-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-
- 3-((4-fluorophenyl)sulfonyl)-6,7-dimethoxy-1-(3-methoxybenzyl)quinolin-4(1H)-one
- 3-(4-fluorophenyl)sulfonyl-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]quinolin-4-one
- AB00675223-01
- F1605-0190
- 866811-17-8
- AKOS001838334
- 3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
- Inchi： 1S/C25H22FNO6S/c1-31-18-6-4-5-16(11-18)14-27-15-24(34(29,30)19-9-7-17(26)8-10-19)25(28)20-12-22(32-2)23(33-3)13-21(20)27/h4-13,15H,14H2,1-3H3
- InChI Key： YYJQZBOWJDRCNC-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

Exact Mass: 483.11518676g/mol
Monoisotopic Mass: 483.11518676g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 850
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 90.5Å²

Experimental Properties

Density: 1.354±0.06 g/cm3(Predicted)
Boiling Point: 687.6±55.0 °C(Predicted)
pka: -0.12±0.70(Predicted)

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1605-0190-2μmol	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1605-0190-5μmol	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1605-0190-10μmol	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1605-0190-20μmol	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1605-0190-1mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1605-0190-2mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1605-0190-3mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1605-0190-4mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1605-0190-5mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1605-0190-10mg	3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one	866811-17-8	90%+	10mg	$79.0	2023-05-17